Cas no 1706438-61-0 (5-Amino-4-chloro-nicotinamide)

• Product Name: 5-Amino-4-chloro-nicotinamide
• CAS No: 1706438-61-0
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• CID: 5181282
• Update Time: 2025-06-30

5-Amino-4-chloro-nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-nicotinamide

• Inchi： 1S/C6H6ClN3O/c7-5-3(6(9)11)1-10-2-4(5)8/h1-2H,8H2,(H2,9,11)
• InChI Key： RBSKRAUNKSDWHR-UHFFFAOYSA-N
• SMILES： C1=NC=C(N)C(Cl)=C1C(N)=O

Additional information on 5-Amino-4-chloro-nicotinamide

Introduction to 5-Amino-4-chloro-nicotinamide (CAS No. 1706438-61-0)

5-Amino-4-chloro-nicotinamide, identified by its Chemical Abstracts Service (CAS) number 1706438-61-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic amide derivative of nicotinamide exhibits unique structural and functional properties that make it a valuable intermediate in drug development and biochemical research. The presence of both an amino group and a chloro substituent on the nicotinamide core enhances its reactivity, making it a versatile building block for synthesizing more complex molecules.

The compound belongs to the nicotinamide family, which is well-documented for its biological roles, particularly in energy metabolism as a precursor to nicotinic acid (niacin) and its derivatives. Nicotinamide itself is widely recognized for its antioxidant properties and its ability to modulate inflammatory responses. The introduction of a chloro group at the 4-position and an amino group at the 5-position in 5-Amino-4-chloro-nicotinamide introduces new possibilities for functionalization, enabling the synthesis of novel pharmacophores with potential therapeutic applications.

In recent years, 5-Amino-4-chloro-nicotinamide has garnered attention in academic and industrial research due to its potential role in developing small-molecule inhibitors targeting various biological pathways. The chloro substituent, in particular, serves as a handle for further chemical modifications, such as nucleophilic substitution reactions, allowing chemists to attach diverse functional groups and tailor the compound’s properties for specific applications.

One of the most compelling aspects of 5-Amino-4-chloro-nicotinamide is its utility in medicinal chemistry. Researchers have leveraged its structure to design molecules with enhanced binding affinity and selectivity for enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. For instance, studies have shown that derivatives of this compound can interact with poly(ADP-ribose) polymerase (PARP) enzymes, which are implicated in DNA repair mechanisms and have been explored as therapeutic targets in oncology.

The synthesis of 5-Amino-4-chloro-nicotinamide typically involves multi-step organic reactions starting from commercially available nicotinic acid or nicotinamide precursors. Key steps often include chlorination at the 4-position followed by selective amination at the 5-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision.

From a biochemical perspective, 5-Amino-4-chloro-nicotinamide has been investigated for its potential effects on cellular pathways relevant to inflammation and oxidative stress. Preliminary studies suggest that it may modulate the activity of enzymes like nicotinamide phosphoribosyltransferase (NAMPT), which plays a critical role in NAD+ biosynthesis—a molecule essential for cellular energy metabolism and redox balance. Dysregulation of NAD+ levels has been linked to various pathological conditions, making NAMPT an attractive therapeutic target.

The pharmacological profile of 5-Amino-4-chloro-nicotinamide is further enhanced by its ability to cross the blood-brain barrier, a property that is crucial for developing treatments targeting central nervous system disorders. Animal models have demonstrated that derivatives of this compound can penetrate the BBB and exert neuroprotective effects against oxidative damage and neuroinflammation. These findings have opened up new avenues for exploring potential treatments for Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative conditions.

In addition to its therapeutic potential, 5-Amino-4-chloro-nicotinamide has found applications in agrochemical research. Its structural framework allows for modifications that can enhance the efficacy of plant growth regulators or pest control agents. By incorporating this compound into novel formulations, researchers aim to develop environmentally friendly alternatives that reduce reliance on traditional agrochemicals while maintaining or improving crop yields.

The analytical characterization of 5-Amino-4-chloro-nicotinamide (CAS No. 1706438-61-0) is typically performed using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These techniques provide detailed insights into the compound’s molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications. High-performance liquid chromatography (HPLC) is also employed to assess its chemical stability and compatibility with other reagents during synthesis.

Future research directions involving 5-Amino-4-chloro-nicotinamide are likely to focus on optimizing synthetic routes for higher yields and scalability, as well as exploring its interactions with biological targets at a molecular level. Computational modeling techniques such as molecular dynamics simulations are being increasingly used to predict how this compound might bind to proteins or enzymes, providing valuable insights before experimental validation.

The versatility of 5-Amino-4-chloro-nicotinamide makes it an indispensable tool in modern drug discovery programs. Its ability to serve as a scaffold for designing novel therapeutics underscores its importance in both academic research laboratories and industrial pharmaceutical settings. As our understanding of biological pathways continues to expand, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.